Cas no 1361869-24-0 (4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol)

4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
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- 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol
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- Inchi: 1S/C9H10ClF2NO/c1-5-2-6(3-10)7(4-14)8(13-5)9(11)12/h2,9,14H,3-4H2,1H3
- InChI Key: AJVFHDFUIGDUFO-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C)N=C(C(F)F)C=1CO
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Topological Polar Surface Area: 33.1
- XLogP3: 1.4
4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A020005441-500mg |
4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol |
1361869-24-0 | 97% | 500mg |
$940.80 | 2022-03-28 | |
Alichem | A020005441-1g |
4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol |
1361869-24-0 | 97% | 1g |
$1,680.00 | 2022-03-28 |
4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol Related Literature
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Mark A. Sephton,Christopher R. Emerson,Lev N. Zakharov,Paul R. Blakemore Chem. Commun., 2010,46, 2094-2096
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Bhawna,Mrinmoy Roy,Vikram,Aftab Alam,M. Aslam Chem. Commun., 2021,57, 1478-1481
Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol
Comprehensive Overview of 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No. 1361869-24-0)
The chemical compound 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No. 1361869-24-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and difluoromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.
One of the most searched questions related to 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol is its synthetic pathway and purity standards. High-purity grades of this compound are critical for ensuring reproducibility in experimental results, particularly in drug discovery pipelines. The presence of both halogenated and hydroxyl moieties in its structure allows for versatile chemical modifications, enabling the creation of targeted molecular libraries for high-throughput screening.
In recent years, the demand for fluorinated pyridine derivatives like CAS No. 1361869-24-0 has surged, driven by trends in precision medicine and sustainable agriculture. Fluorine incorporation often enhances metabolic stability and bioavailability, making such compounds pivotal in designing next-generation APIs (Active Pharmaceutical Ingredients). Additionally, the agrochemical sector leverages these derivatives to develop environmentally friendly pesticides with reduced off-target effects.
Another hot topic surrounding this compound is its compatibility with green chemistry principles. Manufacturers are exploring solvent-free or catalytic methods to produce 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).
Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1361869-24-0, ensuring compliance with regulatory standards like ICH Q7. Researchers also investigate its stability under various storage conditions, as degradation products could compromise its efficacy in downstream applications.
The compound’s role in cross-coupling reactions is another area of active exploration. Palladium-catalyzed transformations involving 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol have yielded promising results in constructing complex heterocycles, a key focus in fragment-based drug design. Patent databases reveal growing intellectual property activity around such methodologies, highlighting its commercial relevance.
From a safety perspective, proper handling protocols for halogenated compounds are frequently discussed in forums and technical datasheets. While CAS No. 1361869-24-0 is not classified as hazardous under standard guidelines, workplace safety measures (e.g., fume hoods, PPE) are recommended during its use in laboratories.
Emerging applications include its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. The difluoromethyl group’s ability to modulate electronic properties makes this compound a candidate for linker optimization in bifunctional molecule design.
In summary, 4-(Chloromethyl)-2-(difluoromethyl)-6-methylpyridine-3-methanol represents a multifaceted tool for modern chemical research. Its intersection with trending scientific domains—such as fluorine chemistry, green synthesis, and drug discovery—ensures its continued prominence in peer-reviewed literature and industrial workflows.
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